Cas no 2228816-42-8 (O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine)

• Product Name: O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine
• CAS No: 2228816-42-8
• MF: C₇H₈BrFN₂O
• MW: 235.053624153137
• CID: 6000808
• PubChem ID: 165660675
• Update Time: 2025-06-11

O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine
• O-[1-(5-bromo-2-fluoropyridin-3-yl)ethyl]hydroxylamine
• EN300-1908783
• 2228816-42-8

• Inchi： 1S/C7H8BrFN2O/c1-4(12-10)6-2-5(8)3-11-7(6)9/h2-4H,10H2,1H3
• InChI Key： FNCXMVCUDFALFN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C)ON)F

Computed Properties

• Exact Mass: 233.98040g/mol
• Monoisotopic Mass: 233.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine

Comprehensive Overview of O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2228816-42-8)

O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2228816-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone substituted with bromo and fluoro groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an ethylhydroxylamine moiety, enhances its reactivity, making it valuable for constructing complex heterocyclic frameworks.

In recent years, the demand for halogenated pyridine derivatives like O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine has surged due to their applications in drug discovery. Researchers are particularly interested in its potential to modulate enzyme activity or serve as a building block for small-molecule inhibitors. The compound's 5-bromo-2-fluoropyridin-3-yl segment is often leveraged to improve binding affinity in target proteins, a hot topic in precision medicine and cancer therapeutics.

From a synthetic chemistry perspective, the introduction of the ethylhydroxylamine group offers versatility in N-O bond formation, a key step in constructing nitrogen-oxygen heterocycles. This aligns with the growing trend of green chemistry, where efficient and sustainable methodologies are prioritized. The compound's stability under mild conditions also makes it suitable for high-throughput screening platforms, addressing the need for rapid compound libraries in AI-driven drug design.

Another area of interest is the compound's role in agrochemical innovation. The 5-bromo-2-fluoropyridine core is frequently explored in developing novel pesticides and herbicides, responding to global challenges like food security and sustainable agriculture. Its halogenated structure contributes to enhanced bioavailability and environmental persistence, though researchers emphasize optimizing these properties to meet regulatory standards.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize O-1-(5-bromo-2-fluoropyridin-3-yl)ethylhydroxylamine, ensuring purity and consistency for industrial applications. The compound's CAS No. 2228816-42-8 serves as a unique identifier in chemical databases, facilitating collaboration across academic and commercial sectors. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in life sciences and material chemistry.